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Introduction

Co-transfection is a powerful technique that involves the simultaneous delivery of two or more
distinct nucleic acid molecules into the same cell.[1] This method is particularly valuable for a
range of applications, including the study of gene function, protein-protein interactions, and the
development of gene therapies.[1] One common application is the co-transfection of a plasmid
DNA (pDNA) encoding a gene of interest and a small interfering RNA (siRNA) designed to
silence another gene. This allows for the investigation of gene knockdown effects on the
expression and function of the plasmid-encoded protein.

This document provides detailed application notes and protocols for the co-transfection of
plasmids and siRNA into eukaryotic cells using the cationic liposomal transfection reagent
DOTAP (N-[1-(2,3-dioleoyloxy)propyl]-N,N,N-trimethylammonium methyl-sulfate). DOTAP is a
well-established and effective carrier for nucleic acids, forming stable complexes that facilitate
their entry into cells.[2][3]

Mechanism of DOTAP-Mediated Transfection

DOTAP is a cationic lipid that, when formulated into liposomes, can efficiently complex with
negatively charged nucleic acids like pDNA and siRNA through electrostatic interactions.[2][3]
These resulting lipoplexes are then taken up by cells, likely through endocytosis. Once inside
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the cell, the lipoplexes are believed to destabilize the endosomal membrane, facilitating the
release of the nucleic acids into the cytoplasm. The plasmid DNA can then enter the nucleus
for transcription, while the siRNA remains in the cytoplasm to enter the RNA interference
(RNAI) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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